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Compound of Interest

tert-Butyl 4-(acetylthio)piperidine-
Compound Name:
1-carboxylate

Cat. No.: B177134

CAS Number: 141699-66-3

This technical guide provides an in-depth overview of tert-Butyl 4-(acetylthio)piperidine-1-
carboxylate, a key intermediate in pharmaceutical research and organic synthesis. The
document is intended for researchers, scientists, and professionals in the field of drug
development, offering comprehensive data on its chemical properties, synthesis, and potential
applications.

Chemical and Physical Properties

tert-Butyl 4-(acetylthio)piperidine-1-carboxylate is a vital building block in the synthesis of
more complex molecules.[1] The piperidine scaffold is a common feature in many biologically
active compounds and approved drugs.[2][3] The tert-butoxycarbonyl (Boc) protecting group
offers controlled reactivity, a crucial aspect in multi-step syntheses.[1] The acetylthio group
serves as a stable precursor to a thiol, a functional group of great importance in many
biologically active molecules.

Table 1: Chemical and Physical Properties of tert-Butyl 4-(acetylthio)piperidine-1-
carboxylate[4][5]
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Property Value

CAS Number 141699-66-3

Molecular Formula C12H21:NO3S

Molecular Weight 259.37 g/mol

IUPAC Name tert-butyl 4-(acetylthio)piperidine-1-carboxylate

1-tert-Butyloxycarbonyl-4-
Synonyms (acetylsulfanyl)piperidine, 1-Piperidinecarboxylic

acid, 4-(acetylthio)-, 1,1-dimethylethyl ester

Not explicitly stated in provided results, typically

Appearance . .
a solid or oil
Purity >95% (as offered by some suppliers)[4]
Synthesis

The synthesis of tert-Butyl 4-(acetylthio)piperidine-1-carboxylate typically proceeds via
nucleophilic substitution, where a suitable leaving group on the 4-position of the Boc-protected
piperidine ring is displaced by a thioacetate anion. A common precursor for this synthesis is
tert-Butyl 4-(tosyloxy)piperidine-1-carboxylate (CAS 118811-07-7).[6]

Logical Synthesis Workflow

The following diagram illustrates a probable synthetic pathway for tert-Butyl 4-
(acetylthio)piperidine-1-carboxylate.
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Starting Material

[tert-ButyI 4-hydroxypiperidine-l-carboxylate)

Tosyl chloride,
Pyridine
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4
[tert-ButyI 4-(tosy|oxy)piperidine-l—carboxylate)

Potassium thioacetate,
DMF

Final Broduct

C[ert-Butyl 4-(acety|thio)piperidine-l-carboxylate)

Click to download full resolution via product page

Caption: Proposed synthesis of tert-Butyl 4-(acetylthio)piperidine-1-carboxylate.

Experimental Protocol: Synthesis from tert-Butyl 4-
(tosyloxy)piperidine-1-carboxylate

This protocol is a representative procedure based on established methods for nucleophilic
substitution with thioacetate.

Materials:
« tert-Butyl 4-(tosyloxy)piperidine-1-carboxylate
o Potassium thioacetate (KSAc)

o Dimethylformamide (DMF), anhydrous
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Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

Round-bottom flask

Magnetic stirrer and stir bar

Standard laboratory glassware for extraction and filtration

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask, dissolve tert-Butyl 4-(tosyloxy)piperidine-1-carboxylate
(1.0 equivalent) in anhydrous dimethylformamide (DMF).

To this solution, add potassium thioacetate (1.2 equivalents).

Stir the reaction mixture at room temperature. The progress of the reaction can be monitored
by thin-layer chromatography (TLC).

Upon completion of the reaction, quench the reaction by pouring the mixture into water.

Extract the aqueous layer with ethyl acetate (3 x volumes).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to yield the crude product.

If necessary, purify the crude product by column chromatography on silica gel.

Applications in Drug Discovery and Development
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Piperidine derivatives are a cornerstone in medicinal chemistry, appearing in a vast array of
pharmaceuticals.[2][3][7] The introduction of a thioester functionality, as seen in tert-Butyl 4-
(acetylthio)piperidine-1-carboxylate, provides a versatile handle for further chemical
modifications. The thioester can be readily hydrolyzed to the corresponding thiol, which can
participate in various biological processes or be used as a nucleophile in further synthetic
steps.

While specific signaling pathways involving tert-Butyl 4-(acetylthio)piperidine-1-carboxylate
are not detailed in the available literature, its utility as a synthetic intermediate suggests its role
in the construction of molecules targeting a wide range of biological systems. The piperidine
core is known to be a key structural element in compounds with applications in oncology,
neuroscience, and infectious diseases.[8]

Role as a Synthetic Intermediate

The primary application of tert-Butyl 4-(acetylthio)piperidine-1-carboxylate is as an
intermediate in the synthesis of more complex molecules. The Boc-protecting group allows for
selective reactions at other positions of the molecule before its removal under acidic conditions
to reveal the secondary amine of the piperidine ring. This amine can then be further
functionalized.

The logical workflow for the utilization of this compound in a multi-step synthesis is depicted
below.
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tert-Butyl 4-(acetylthio)piperidine-1-carboxylate

[Hydrolysis of Thioester] [Deprotection of Boc GroupD
tert-Butyl 4-mercaptopiperidine-1-carboxylate

Piperidin-4-yl-thioacetate

[Further Functionalization at Nitrogen]

Target Bioactive Molecule
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Caption: Potential synthetic transformations of the title compound.

Safety and Handling

As with any chemical reagent, tert-Butyl 4-(acetylthio)piperidine-1-carboxylate should be
handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat. For detailed safety information, refer to the
Safety Data Sheet (SDS) provided by the supplier.

Conclusion

tert-Butyl 4-(acetylthio)piperidine-1-carboxylate is a valuable and versatile intermediate for
organic synthesis, particularly in the field of medicinal chemistry. Its structure, combining a
protected piperidine ring with a thioester functionality, offers multiple avenues for the
construction of complex and potentially bioactive molecules. The synthetic protocols outlined in
this guide, based on established chemical principles, provide a foundation for its preparation
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and use in the laboratory. Further research into the applications of this compound is likely to
uncover its role in the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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